3-[(2-ethylbutanoyl)amino]-N-(2-isopropylphenyl)benzamide

• IUPAC Name: 3-(2-ethylbutanoylamino)-N-(2-propan-2-ylphenyl)benzamide
• InChI: InChI=1S/C22H28N2O2/c1-5-16(6-2)21(25)23-18-11-9-10-17(14-18)22(26)24-20-13-8-7-12-19(20)15(3)4/h7-16H,5-6H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: TVDGWRDKCVHQKG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(C)C
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

The compound “3-[(2-ethylbutanoyl)amino]-N-(2-isopropylphenyl)benzamide” is an organic compound that contains an amide group (-CONH2), a benzene ring (C6H5-), and an isopropyl group ((CH3)2CH-). The presence of these functional groups suggests that it might have interesting chemical properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through amide bond formation. This typically involves the reaction of an amine with a carboxylic acid or its derivative in the presence of a dehydrating agent.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, an amide group, and an isopropyl group. The benzene ring and the amide group are planar, which might contribute to the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The amide group, for example, can participate in a variety of reactions, including hydrolysis and reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group might make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended application. If it’s a pharmaceutical compound, future studies might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.